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Compound of Interest

Compound Name: Heptadecane

Cat. No.: B057597 Get Quote

This guide provides immediate and essential safety and logistical information for the proper

handling and disposal of heptadecane in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Heptadecane Hazard Profile
Heptadecane is a long-chain alkane. While it has low acute toxicity, it presents an aspiration

hazard and can cause irritation.[1][2] The toxicological properties of this chemical have not

been fully investigated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057597?utm_src=pdf-interest
https://www.benchchem.com/product/b057597?utm_src=pdf-body
https://www.benchchem.com/product/b057597?utm_src=pdf-body
https://www.benchchem.com/product/b057597?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/44496.pdf
https://www.vigon.com/product/heptadecane-99/?doc=MSDS/501021_vigon_sds_us_english.pdf&namee=Heptadecane99SDS
https://pim-resources.coleparmer.com/sds/44496.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₇H₃₆ [3]

Molecular Weight 240.47 g/mol [3]

Appearance
Low melting point solid or

liquid
[3]

Boiling Point 302 °C [3]

Melting/Freezing Point 22-24 °C [3]

Flash Point 148 °C [3]

Vapor Density 8.3 (Air = 1.0) [3]

Primary Hazards

Aspiration hazard: May be fatal

if swallowed and enters

airways.[2][3][4][5]

May cause skin and eye

irritation.[1][2]

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting PPE is crucial for minimizing exposure to heptadecane.

The following workflow outlines the decision-making process for appropriate PPE selection.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling Heptadecane

Assess Task:
- Weighing

- Transferring
- Heating

- Large Volume?

Eye Protection:
Chemical safety goggles or glasses

All Tasks

Hand Protection:
Appropriate protective gloves (e.g., Nitrile)

All Tasks

Body Protection:
Lab coat and appropriate protective clothing

All Tasks

Respiratory Protection:
Required for aerosols or heating.

NIOSH-approved respirator.

Aerosol/Vapor Generation?

Inspect PPE for damage

Damaged

Don PPE Correctly

No Damage

Proceed with Task

Click to download full resolution via product page

PPE Selection Workflow for Handling Heptadecane.
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Operational Plan for Handling Heptadecane
Adherence to a standardized operational plan ensures consistent and safe handling of

heptadecane.

1. Preparation:

Ensure the work area is well-ventilated.[1][3]

Locate and verify the functionality of the nearest eyewash station and safety shower.

Don the appropriate PPE as determined by the PPE selection workflow: chemical safety

goggles, nitrile gloves, and a lab coat.[1]

Have absorbent materials and a designated waste container readily available for any

potential spills.

2. Handling:

Keep the container of heptadecane tightly closed when not in use.[1][3]

Avoid contact with eyes, skin, and clothing.[1]

Minimize the generation of dust or mists.[1]

If heating heptadecane, perform the procedure in a chemical fume hood to control vapors.

Wash hands thoroughly after handling the substance.[3]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid.[1][3]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[1][3]

Disposal Plan for Heptadecane and Contaminated
Materials
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation and Collection:

Unused or waste heptadecane should be collected in a clearly labeled, sealed container.

Contaminated materials such as gloves, absorbent pads, and disposable labware should be

collected in a separate, sealed, vapor-tight plastic bag.[6]

2. Disposal Procedure:

Dispose of heptadecane and contaminated materials in accordance with all applicable

federal, state, and local regulations.[3]

While heptadecane is not classified as hazardous waste, it is crucial to consult your

institution's environmental health and safety (EHS) office for specific disposal guidelines.[7]

Do not dispose of heptadecane down the drain or in regular trash.[8]

Arrange for pickup and disposal by a licensed chemical waste disposal company as per your

institution's protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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